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Compound of Interest
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Cat. No.: B1294842 Get Quote

An In-depth Technical Guide to the Urease Inhibitor Benurestat

Introduction
Urease (EC 3.5.1.5) is a nickel-containing enzyme that catalyzes the hydrolysis of urea into

ammonia and carbon dioxide[1]. This enzymatic activity is a critical virulence factor for several

pathogenic bacteria. For instance, in the urinary tract, urease-producing organisms like Proteus

mirabilis can lead to the formation of infection-induced kidney stones (struvite calculi) by

increasing urinary pH[2][3]. In the gut, bacterial urease contributes significantly to systemic

ammonia levels, which can become pathogenic in the context of liver disease, leading to

conditions like hepatic encephalopathy[4][5][6].

Benurestat, also known as 2-(p-chlorobenzamido)acetohydroxamic acid, is a potent, orally

active urease inhibitor that has been investigated for its therapeutic potential in managing these

conditions[2][7][8]. As a hydroxamic acid derivative, its mechanism of action involves targeting

the nickel ions essential for urease catalytic activity[7][9]. This guide provides a comprehensive

technical overview of benurestat, including its chemical properties, mechanism of action,

quantitative inhibitory data, and detailed experimental protocols for its evaluation.

Chemical and Physicochemical Properties
Benurestat is structurally characterized by a chlorinated aromatic ring and a hydroxamic acid

moiety, which is the key pharmacophore responsible for its inhibitory activity[7][9]. It is an

achiral molecule with no stereoisomeric possibilities[7].
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Property Value Reference

IUPAC Name

4-chloro-N-[2-

(hydroxyamino)-2-

oxoethyl]benzamide

[7][10]

Synonyms

2-(p-

Chlorobenzamido)acetohydrox

amic acid, EU-2826

[10]

CAS Number 38274-54-3 [7][10]

Molecular Formula C₉H₉ClN₂O₃ [7][10][11]

Molecular Weight 228.63 g/mol [7][10][11]

SMILES
C1=CC(=CC=C1C(=O)NCC(=

O)NO)Cl
[7][10]

InChI Key
JFZGBMJPJZDNNT-

UHFFFAOYSA-N
[7][11]

Mechanism of Urease Inhibition
Benurestat functions as a competitive inhibitor of urease[7]. The core of its mechanism

involves the hydroxamic acid group, which directly interacts with the two nickel (Ni²⁺) ions

located in the enzyme's active site[7]. This binding action forms a stable complex with the

enzyme, effectively blocking the substrate (urea) from accessing the catalytic site and

preventing its hydrolysis into ammonia[7][12]. This targeted inhibition of the enzyme's metallic

center is a characteristic feature of hydroxamic acid-based inhibitors[9].
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Urease Catalytic Cycle

Inhibition by Benurestat

Urea

Urease Active Site
(di-Nickel Center)

Binds to

Ammonia + Carbon Dioxide

Catalyzes
Hydrolysis

Inhibited Urease Complex Benurestat
(Hydroxamic Acid Moiety)

Competitively Binds
to Ni²⁺ ions
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1. Prepare Reagents
- Benurestat Dilutions (in DMSO)

- Urease Enzyme
- Urea Substrate Buffer

2. Plate Setup (96-well)
- Add 5µL Inhibitor/Vehicle

- Add 55µL Urea Buffer
- Add 25µL Urease Solution

3. Incubation
37°C for 15-30 min

4. Color Development
- Add 50µL Phenol Reagent

- Add 50µL Alkali-Hypochlorite Reagent

5. Second Incubation
37°C for 30 min

6. Measurement
Read Absorbance at 636 nm

7. Data Analysis
- Calculate % Inhibition

- Determine EC₅₀/IC₅₀ via
Non-linear Regression

 

1. Animal Acclimation
(Swiss Webster Mice)

2. Induce Liver Injury
Inject Thioacetamide (TAA)

100 mg/kg IP

3. Treatment Groups
- Group 1: Benurestat (100 mg/kg, oral)

- Group 2: Vehicle Control (oral)
Administer for 3 days

4. Sample Collection
Collect Feces and Serum

5. Ammonia Measurement
Quantify ammonia levels

in all samples

6. Analysis
Compare ammonia levels between

Benurestat and Vehicle groups

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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